Cas no 959236-08-9 (1-Boc-6-cyano-2,3-dihydro-indole)

1-Boc-6-cyano-2,3-dihydro-indole structure
959236-08-9 structure
Product Name:1-Boc-6-cyano-2,3-dihydro-indole
CAS No:959236-08-9
MF:C14H16N2O2
MW:244.289043426514
MDL:MFCD09954779
CID:2182094
PubChem ID:51650744
Update Time:2024-10-25

1-Boc-6-cyano-2,3-dihydro-indole Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-6-cyano-2,3-dihydro-indole
    • 1,1-Dimethylethyl 6-cyano-2,3-dihydro-1H-indole-1-carboxylate (ACI)
    • tert-Butyl6-cyanoindoline-1-carboxylate
    • tert-Butyl 6-cyanoindoline-1-carboxylate
    • DB-259469
    • tert-butyl 6-cyano-2,3-dihydro-1H-indole-1-carboxylate
    • SB40314
    • EN300-6898744
    • 959236-08-9
    • MFCD09954779
    • tert-butyl 6-cyano-2,3-dihydroindole-1-carboxylate
    • CS-0272838
    • MDL： MFCD09954779
    • Inchi： 1S/C14H16N2O2/c1-14(2,3)18-13(17)16-7-6-11-5-4-10(9-15)8-12(11)16/h4-5,8H,6-7H2,1-3H3
    • InChI Key： DZPWHKPORLOWIW-UHFFFAOYSA-N
    • SMILES： N#CC1C=C2N(CCC2=CC=1)C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 244.121177757g/mol
  • Monoisotopic Mass: 244.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.3Ų

1-Boc-6-cyano-2,3-dihydro-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Alichem
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B391823-50mg
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 $ 95.00 2022-06-07
TRC
B391823-100mg
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 $ 160.00 2022-06-07
abcr
AB537002-1 g
1-Boc-6-Cyano-2,3-dihydro-indole
 959236-08-9
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 €528.80 2022-07-28
Chemenu
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 959236-08-9 95%
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eNovation Chemicals LLC
D968512-100mg
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 959236-08-9 95%
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 $240 2024-07-28
eNovation Chemicals LLC
D968512-250mg
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 959236-08-9 95%
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eNovation Chemicals LLC
D968512-500mg
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